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Compound of Interest

Compound Name: 9-Methylanthracene-D12

Cat. No.: B1436189

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical characteristics
of 9-Methylanthracene-D12, a deuterated analog of 9-Methylanthracene. Due to the limited
availability of specific experimental data for the deuterated compound, this guide leverages
data from its non-deuterated counterpart as a close and reliable proxy for many of its physical
properties. The methodologies provided are standard, robust protocols for the characterization
of aromatic hydrocarbons.

Core Physical and Chemical Properties

9-Methylanthracene-D12 is a stable, isotopically labeled form of 9-Methylanthracene, where
twelve hydrogen atoms have been replaced by deuterium. This labeling is particularly useful in
tracer studies and as an internal standard in quantitative analysis by NMR, GC-MS, or LC-MS.
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9-Methylanthracene (Non-

Property 9-Methylanthracene-D12
deuterated)

CAS Number 6406-97-9[2][3][4] 779-02-2[2][4][5]

Molecular Formula C15D12[3] CisH12[5][6][7]

Molecular Weight 204.33 g/mol [2][3][4][8] 192.26 g/mol [5][9]
Light brown to golden

) ) crystalline powder[5], Yellow to

Appearance White to pale yellow solid[8] )
orange crystals or crystalline
powder[10]

Melting Point No data available 77-81 °C[5][9][11][12][13]

N ) ) 196-197 °C at 12 mmHg[5][9]

Boiling Point No data available

[11][12][13]
) ] 1.066 g/mL at 25 °C[9][11][12]

Density No data available
[13]
Insoluble in water (0.0003

- ] mg/L at 25°C); soluble in

Solubility No data available ) )
toluene; slightly soluble in
benzene[10][12]

) =98 atom % D, 298%
Purity _ _ =298%][9]
Chemical Purity[2][4][8]
Storage Store at room temperature[4] Ambient temperatures[10]
. Stable under recommended
Stability Stable[10][12]

storage conditions[4]

Crystallographic Data

The crystal structure of the non-deuterated 9-Methylanthracene has been determined by

single-crystal X-ray diffraction, providing precise insights into its molecular geometry and

packing in the solid state.[14] It is expected that the deuterated form will adopt a very similar

crystal structure.
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Parameter Value for 9-Methylanthracene
Crystal System Monoclinic[14]
Space Group P21/n[14]

a=8.423(2) A, b=14.133(3) A, c =8.818(2) A,
B = 98.43(3)°[14]

Unit Cell Dimensions

Volume 1037.1(4) A3[14]
Z (Molecules per unit cell) 4[14]
Calculated Density 1.230 g/cm3[14]

Experimental Protocols

The following are detailed methodologies for key experiments to determine the physical
characteristics of aromatic hydrocarbons like 9-Methylanthracene-D12.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid can be determined with high precision using the capillary
method.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Mortar and pestle

Spatula

Procedure:

o Sample Preparation: A small amount of the crystalline 9-Methylanthracene-D12 is finely
ground using a mortar and pestle.
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o Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered
sample. The tube is then inverted and tapped gently to pack the solid into the sealed end. A
sample height of 2-3 mm is sulfficient.

o Measurement: The packed capillary tube is placed in the heating block of the melting point
apparatus. The sample is heated rapidly to a temperature about 15-20 °C below the
expected melting point. The heating rate is then reduced to 1-2 °C per minute.

o Data Recording: The temperature at which the first drop of liquid appears is recorded as the
onset of melting. The temperature at which the entire solid has transformed into a liquid is
recorded as the completion of melting. The melting point is reported as a range.

Boiling Point Determination (Thiele Tube Method)

For compounds that are liquid at or near room temperature, or for which a boiling point at
reduced pressure is desired, the Thiele tube method is a common and effective technique.

Apparatus:

e Thiele tube

High-boiling point mineral oil

Thermometer

Small test tube

Capillary tube (sealed at one end)

Bunsen burner or micro-burner
Procedure:

e Sample Preparation: A small volume (a few milliliters) of the liquid sample is placed in the
small test tube.

e Assembly: The thermometer is affixed to the test tube such that the thermometer bulb is
positioned alongside the liquid sample. A capillary tube, sealed at the top, is inverted and
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placed within the test tube containing the sample.

o Heating: The Thiele tube is filled with mineral oil, and the test tube assembly is immersed in
the oil. The side arm of the Thiele tube is gently heated.

o Observation: As the temperature rises, a stream of bubbles will emerge from the open end of
the inverted capillary tube. Heating is discontinued when a steady stream of bubbles is
observed.

o Data Recording: The liquid will begin to cool, and the point at which the bubbling stops and
the liquid just begins to enter the capillary tube is recorded as the boiling point.

Solubility Testing

The solubility of a compound in various solvents provides insight into its polarity and chemical
nature.

Apparatus:

e Small test tubes

» Vortex mixer (optional)

e Selection of solvents (e.g., water, toluene, benzene, ethanol, acetone)
Procedure:

o Sample Preparation: A small, accurately weighed amount of 9-Methylanthracene-D12 (e.g.,
10 mg) is placed into a test tube.

e Solvent Addition: A measured volume of the chosen solvent (e.g., 1 mL) is added to the test
tube.

e Mixing: The mixture is agitated vigorously, for instance by using a vortex mixer, for a set
period (e.g., 1-2 minutes).

o Observation: The mixture is allowed to stand, and a visual inspection is made to determine if
the solid has dissolved completely, partially, or not at all.
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¢ Quantitative Determination (Optional): For a more precise measurement, the undissolved
solid can be filtered, dried, and weighed. The difference in mass represents the amount of
solute that dissolved in the solvent, from which the solubility can be calculated.

Logical Relationships of Physical Characteristics

The following diagram illustrates the interconnectedness of the fundamental physical properties
of 9-Methylanthracene-D12. The molecular structure and isotopic composition are intrinsic
properties that directly influence its macroscopic physical characteristics such as molecular
weight, which in turn affects properties like melting and boiling points.

Physical State

9-Methylanthracene-D12 (Solid at STP)

Isotopic Composition Molecular Structure Appearance
(Deuterated) (C15D12) (White to pale yellow solid)

Molecular Weight

(204.33 g/mol) Solubility

Melting Point

Boiling Point

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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